Cas no 141677-53-4 (Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI))
141677-53-4 structure
Product Name:Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI)
CAS No:141677-53-4
MF:C27H46Na2O8S2
MW:608.758888721466
CID:146326
PubChem ID:197454
Update Time:2025-04-19
Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI)
- 5alpha-Cholestan-3beta,6alpha-diyl disulfate
- Cholest-3,6-di-SO4
- Cholestan-3,6-diyl disulfate
- Cholestan-3,6-diyl disulfate, disodium salt
- disodium (3beta,5alpha,6alpha)-cholestane-3,6-diyl disulfate
- disodium;[(3S,5S,6S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-6-yl] sulfate
- DTXSID10931159
- Disodium cholestane-3,6-diyl disulfate
- 141677-53-4
-
- Inchi: 1S/C27H48O8S2.2Na/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(35-37(31,32)33)24-15-19(34-36(28,29)30)11-13-27(24,5)23(20)12-14-26(21,22)4;;/h17-25H,6-16H2,1-5H3,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/t18-,19+,20+,21-,22+,23+,24-,25+,26-,27-;;/m1../s1
- InChI Key: LSZOEUUICRWOTO-JFEUVQKDSA-L
- SMILES: S(=O)(=O)([O-])O[C@H]1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]32)[C@@]2(C)CC[C@@H](C[C@@H]21)OS(=O)(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 546.26868
- Monoisotopic Mass: 608.24294933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 39
- Rotatable Bond Count: 7
- Complexity: 989
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 150Ų
Experimental Properties
- PSA: 95.97
Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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